Cas no 1613330-51-0 (3-(fluoromethyl)cyclobutane-1-carboxylic acid)
1613330-51-0 structure
Product Name:3-(fluoromethyl)cyclobutane-1-carboxylic acid
CAS No:1613330-51-0
Molecular Formula:C6H9FO2
Molecular Weight:132.132865667343
MDL:MFCD28539036
CID:5151778
PubChem ID:84716126
3-(fluoromethyl)cyclobutane-1-carboxylic acid Properties
Names and Identifiers
-
- 3-(fluoromethyl)cyclobutane-1-carboxylic acid
- 3-(Fluoromethyl)cyclobutanecarboxylic acid
- 2728726-83-6
- MFCD28539036
- CS-0434029
- 3-(Fluoromethyl)cyclobutane-1-carboxylicacid
- EN300-7142733
- 1613330-51-0
- SY324181
- EN300-27748617
- DB-090092
- (1r,3r)-3-(fluoromethyl)cyclobutane-1-carboxylic acid
- PS-20559
- Rel-(1r,3r)-3-(fluoromethyl)cyclobutane-1-carboxylic acid
- D97099
- SCHEMBL15777485
- Trans-3-(fluoromethyl)cyclobutane-1-carboxylic acid
- CXSJFWUBXJRTNT-UHFFFAOYSA-N
-
- MDL： MFCD28539036
- InChIKey： CXSJFWUBXJRTNT-UHFFFAOYSA-N
- Inchi： 1S/C6H9FO2/c7-3-4-1-5(2-4)6(8)9/h4-5H,1-3H2,(H,8,9)
- SMILES： C1(C(O)=O)CC(CF)C1
Computed Properties
- Exact Mass: 132.05865769g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 132.05865769g/mol
- Heavy Atom Count: 9
- Complexity: 118
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 37.3Ų
3-(fluoromethyl)cyclobutane-1-carboxylic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00Q5GM-100mg |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 95% | 100mg |
$461.00 | 2024-06-20 | |
| Aaron | AR00Q5OY-100mg |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 95% | 100mg |
$537.00 | 2025-02-12 | |
| Ambeed | A488593-100mg |
3-(Fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 97% | 100mg |
$275.0 | ||
| Chemenu | CM1017494-250mg |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 95%+ | 250mg |
$373 | ||
| Enamine | EN300-7142733-0.05g |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 95% | 0.05g |
$249.0 | 2023-07-10 | |
| eNovation Chemicals LLC | Y1007576-250MG |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 97% | 250MG |
$500 | 2022-05-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4430-100MG |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
1613330-51-0 | 97% | 100MG |
￥ 1,280.00 | 2023-04-04 |
3-(fluoromethyl)cyclobutane-1-carboxylic acid Related Literature
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Jian Hou J. Mater. Chem. C, 2020,8, 3000-3009
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Makoto Tamaki,Ichiro Sasaki,Manabu Kokuno,Mitsuno Shindo,Masahiro Kimura,Yoshiki Uchida Org. Biomol. Chem., 2010,8, 1791-1797
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Tony K. McGhie Food Funct., 2012,3, 1170-1175
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5. Co-crystal formation between 2-amino-4,6-dimethylpyrimidine and new p-xylylene-bis(thioacetic) acid†A. Ostasz,R. Łyszczek,L. Mazur,B. Tarasiuk CrystEngComm, 2014,16, 10262-10272
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Matthew A. Bedics,Hayleigh Kearns,Jordan M. Cox,Sam Mabbott,Fatima Ali,Neil C. Shand,Karen Faulds,Jason B. Benedict,Duncan Graham,Michael R. Detty Chem. Sci., 2015,6, 2302-2306
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Junshe Zhang,Ayeong Byeon J. Mater. Chem. A, 2013,1, 8665-8671
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1613330-51-0)3-(fluoromethyl)cyclobutane-1-carboxylic acid
Purity:99%
Quantity:1g
Price($):698.0